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Compound of Interest

Compound Name: N-pyridazin-4-ylnitramide

Cat. No.: B15196470

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide addresses the inquiry for information regarding N-pyridazin-4-
yInitramide. Despite a comprehensive search, a specific CAS number for N-pyridazin-4-
yInitramide could not be identified, and no experimental data or protocols are available for this
specific compound in the public domain. This guide, therefore, provides available information
on structurally related pyridazine compounds, offering insights into their synthesis, properties,
and biological activities that may be relevant for researchers interested in this chemical
scaffold.

N-pyridazin-4-ylnitramide: Current Status

A thorough search of chemical databases and scientific literature did not yield a registered CAS
number for N-pyridazin-4-ylnitramide. Consequently, there is no available information on its
synthesis, experimental protocols, quantitative data, or specific biological signaling pathways.

Structurally Related Pyridazine Analogs

While information on N-pyridazin-4-ylnitramide is unavailable, data on other pyridazine
derivatives can provide valuable context for researchers. The pyridazine core is a common
motif in medicinal chemistry, and its derivatives have been explored for a wide range of
pharmacological activities.[1]

Pyridazine-4-carboxylic Acid
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e CAS Number: 50681-25-9[2]

Table 1: Physicochemical Data for Pyridazine-4-carboxylic Acid

Property Value Reference
CAS Number 50681-25-9 [2]
Pyridazin-4-ol

« CAS Number: 20733-10-2[3][4]

e Synonyms: 4-Hydroxypyridazine, 1H-pyridazin-4-one[4]
¢ Molecular Formula: C4H4N20[3][4]

e Molecular Weight: 96.089 g/mol [3]

Table 2: Physicochemical Data for Pyridazin-4-ol

Property Value Reference
CAS Number 20733-10-2 [31[4]
Molecular Formula C4H4N20 [31[4]
Molecular Weight 96.089 g/mol [3]

IUPAC Name pyridazin-4-ol [3]

Synthesis of Pyridazine Derivatives: General
Methodologies

The synthesis of pyridazine derivatives often involves the condensation of dicarbonyl
compounds with hydrazine or its derivatives. While a specific protocol for N-pyridazin-4-
ylnitramide is not available, general synthetic routes for other pyridazine compounds have
been reported. For instance, some pyridazine derivatives are synthesized from 4-(2-(4-
halophenyl)hydrazinyl)-6-phenylpyridazin-3(2H)-ones, which can then be subjected to various
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reactions to introduce different functional groups.[5] Another common precursor is 4,5-dichloro-
3-methyl-1H-pyrazolo[3,4-c]pyridazine, which can be used to synthesize N4,N5-disubstituted
derivatives.[6]

Experimental Workflow: General Synthesis of Pyridazine Derivatives
Caption: A generalized workflow for the synthesis of pyridazine derivatives.

Biological Activities of Pyridazine Scaffolds

Substituted pyridazines have shown a broad spectrum of pharmacological activities, including:

Anti-inflammatory: Certain pyridazinone derivatives have been investigated as anti-
inflammatory agents.[1]

» Antimicrobial: Various pyridazine derivatives have been evaluated for their antibacterial and
antifungal properties.[7]

e Anticancer: Some pyridazine-based compounds have been synthesized and tested for their
potential as anticancer agents.[1]

 Antiviral: Specific pyridazine derivatives have been screened for activity against viruses like
Hepatitis A.[5]

« Insecticidal: Amides containing N-pyridylpyrazole moieties have demonstrated insecticidal
activities.[8]

Signaling Pathway: Hypothetical Target for Pyridazine Derivatives

Given the diverse biological activities, pyridazine derivatives could potentially interact with
various cellular signaling pathways. For example, in the context of cancer, they might inhibit
protein kinases or other enzymes crucial for tumor growth.
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Caption: A hypothetical signaling pathway potentially targeted by a pyridazine derivative.

Conclusion

While specific data for N-pyridazin-4-ylnitramide remains elusive, the broader family of
pyridazine derivatives represents a rich area for chemical and pharmacological research. The
information provided on related compounds offers a starting point for researchers interested in
designing and synthesizing novel pyridazine-based molecules with potential therapeutic
applications. Further research is warranted to synthesize and characterize N-pyridazin-4-
yInitramide to determine its physicochemical properties and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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